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Compound of Interest

Compound Name: Omapatrilat

Cat. No.: B1677282 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Omapatrilat is paramount. This document provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Omapatrilat is classified as an irritant and requires specific PPE to prevent exposure. The

primary hazards associated with Omapatrilat are skin irritation, serious eye irritation, and

potential respiratory irritation.[1]

Recommended Personal Protective Equipment:

Based on the known hazards, the following PPE is mandatory when handling Omapatrilat:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

tears or punctures before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and clothing.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powder form of Omapatrilat

outside of a certified chemical

fume hood to prevent

inhalation of airborne particles.

Operational Plan for Safe Handling
A systematic approach to handling Omapatrilat will minimize the risk of exposure.

Step 1: Preparation and Engineering Controls

Designated Area: All work with Omapatrilat should be conducted in a designated area, such

as a chemical fume hood, to minimize inhalation exposure.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: A chemical spill kit appropriate for handling solid compounds should be available in

the immediate vicinity.

Step 2: Weighing and Aliquoting
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When weighing the solid form of Omapatrilat, perform the task within a chemical fume hood

or a balance enclosure to contain any airborne powder.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the compound. Avoid

creating dust.

Step 3: Solution Preparation

When dissolving Omapatrilat, add the solvent to the solid slowly to prevent splashing.

Ensure all containers are clearly and accurately labeled with the compound name,

concentration, date, and responsible individual's name.

Step 4: Post-Handling Decontamination

Thoroughly clean all surfaces and equipment that have come into contact with Omapatrilat
using an appropriate cleaning agent.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Omapatrilat and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: All solid waste contaminated with Omapatrilat (e.g., used gloves, weighing

paper, paper towels) should be collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Solutions containing Omapatrilat should be collected in a separate, labeled

hazardous liquid waste container. Do not pour Omapatrilat solutions down the drain.

Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with Omapatrilat
should be disposed of in a designated sharps container.

Disposal Procedure:
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All waste containers must be kept closed when not in use.

Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

This typically involves arranging for pickup by the Environmental Health and Safety (EHS)

department.[2]

Ensure all waste is properly documented according to your institution's and local regulations.

Quantitative Hazard Data
The following table summarizes the GHS hazard classifications for Omapatrilat.[1]

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Experimental Protocol Workflow
The following diagram illustrates a logical workflow for researchers to follow when planning and

executing experiments involving Omapatrilat, ensuring safety at each step.

Pre-Experiment Planning Experimental Execution Post-Experiment Procedures

Review Hazard Information
(e.g., PubChem Data) Perform Risk Assessment Select Appropriate PPE Prepare Designated Work Area

(e.g., Fume Hood)
Handle Omapatrilat

(Weighing, Solution Prep) Conduct Experiment Decontaminate Work Area
and Equipment

Segregate and Dispose
of Hazardous Waste

Document Experiment
and Waste

Click to download full resolution via product page

Omapatrilat Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Omapatrilat | C19H24N2O4S2 | CID 656629 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Omapatrilat]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677282#personal-protective-equipment-for-
handling-omapatrilat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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